Cas no 386768-81-6 (Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate)

Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate is a hydrazine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a 3-cyanobenzyl substituent. This compound is particularly useful in organic synthesis, where the Boc group provides stability and selective deprotection under mild acidic conditions, facilitating further functionalization. The presence of the cyano group enhances reactivity, making it a versatile intermediate for the preparation of heterocycles, pharmaceuticals, and agrochemicals. Its well-defined structure and high purity ensure consistent performance in coupling reactions and other transformations. The compound is typically handled under inert conditions to preserve its integrity, and its synthetic utility makes it valuable for research and industrial applications.
Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate structure
386768-81-6 structure
Product Name:Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate
CAS No:386768-81-6
MF:C13H17N3O2
MW:247.292982816696
MDL:MFCD24465996
CID:2156200
Update Time:2025-09-28

Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate
    • SNTBQRVSDCIKPL-UHFFFAOYSA-N
    • tert-butyl 2-(3-cyanobenzyl)-1-hydrazinecarboxylate
    • tert-butyl 2-(3-cyanobenzyl)hydrazine-1-carboxylate
    • MDL: MFCD24465996
    • Inchi: 1S/C13H17N3O2/c1-13(2,3)18-12(17)16-15-9-11-6-4-5-10(7-11)8-14/h4-7,15H,9H2,1-3H3,(H,16,17)
    • InChI Key: SNTBQRVSDCIKPL-UHFFFAOYSA-N
    • SMILES: O(C(NNCC1C=CC=C(C#N)C=1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Topological Polar Surface Area: 74.2

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Additional information on Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate

Introduction to Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate (CAS No. 386768-81-6)

Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate, with the chemical formula C14H16N2O2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 386768-81-6, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a tert-butyl group and a hydrazinecarboxylate moiety, make it a valuable building block for designing novel therapeutic agents.

The Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate molecule exhibits a high degree of chemical versatility, which allows it to participate in diverse organic transformations. The tert-butyl group, known for its steric hindrance and stability, enhances the compound's reactivity while providing a protective effect against unwanted side reactions. On the other hand, the hydrazinecarboxylate functional group introduces nucleophilic and electrophilic sites, facilitating further functionalization and derivatization. These characteristics make it an indispensable tool in medicinal chemistry.

In recent years, there has been growing interest in exploring the potential of hydrazine derivatives in drug discovery. Hydrazine-based compounds have shown promise in various therapeutic areas, including antitumor, anti-inflammatory, and antimicrobial applications. The CAS no 386768-81-6 identifier ensures that researchers can reliably obtain this compound for their studies, adhering to stringent quality control measures. The synthesis and characterization of Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate have been optimized to meet the demands of modern pharmaceutical research.

One of the most compelling aspects of Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate is its role in the development of targeted therapies. The compound's ability to undergo selective reactions with other biomolecules allows for the creation of highly specific drug candidates. For instance, its hydrazinecarboxylate group can react with carbonyl compounds to form hydrazones, which are known to exhibit potent biological activity. This reactivity has been leveraged in the design of inhibitors targeting enzymes involved in cancer progression.

Recent studies have highlighted the importance of Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers have been able to develop molecules that selectively inhibit specific kinases, thereby reducing side effects and improving therapeutic efficacy. The tert-butyl group's steric bulk ensures that these inhibitors bind tightly to their targets, enhancing their potency.

The application of computational methods has further advanced the use of Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate in drug design. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided the optimization of its structure to improve pharmacokinetic properties such as solubility and bioavailability. Additionally, virtual screening methods have identified new derivatives of this compound that may exhibit enhanced activity against resistant disease strains.

In conclusion, Tert-butyl 2-(3-cyanobenzyl)hydrazinecarboxylate (CAS no. 386768-81-6) is a versatile and valuable intermediate in pharmaceutical research. Its unique structural features enable it to participate in diverse chemical transformations, making it an essential tool for designing novel therapeutic agents. Recent advancements in synthetic chemistry and computational methods have further expanded its applications in drug discovery. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an even greater role in the development of next-generation therapeutics.

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